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Compound of Interest

Compound Name: 2-Methyl-2-cyclohexen-1-OL

Cat. No.: B1618130 Get Quote

An In-depth Technical Guide to 2-Methyl-2-cyclohexen-1-ol

This technical guide provides a comprehensive overview of 2-Methyl-2-cyclohexen-1-ol,
including its chemical identifiers, physicochemical properties, and relevant experimental data. It

is intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical Identifiers and Properties
2-Methyl-2-cyclohexen-1-ol is a cyclic organic compound. Its identifiers and key properties

are summarized below.
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Identifier Type Value

CAS Number 20461-30-7[1][2][3][4]

IUPAC Name 2-methylcyclohex-2-en-1-ol[3]

Molecular Formula C7H12O[3][4]

Molecular Weight 112.17 g/mol [3]

InChI
InChI=1S/C7H12O/c1-6-4-2-3-5-7(6)8/h4,7-

8H,2-3,5H2,1H3[3][4]

InChIKey LONAYYKXZPCZNH-UHFFFAOYSA-N[3][4]

Canonical SMILES CC1=CCCCC1O[3][4]

PubChem CID 300312[3]

Physicochemical Data

Property Value Conditions

Boiling Point 80 °C[1][2] 18 Torr

Density 0.962 g/cm³[1][2] 22 °C

pKa 14.73 ± 0.40 Predicted

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and characterization of 2-Methyl-2-
cyclohexen-1-ol.
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Spectroscopy Type Data Summary

¹³C NMR
Spectral data is available, providing insights into

the carbon framework.[3]

Mass Spectrometry (GC-MS)

The mass spectrum shows the molecular ion

peak and fragmentation patterns, confirming the

molecular weight.[3]

Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of key

functional groups, such as the hydroxyl (-OH)

and alkene (C=C) groups.[3]

Synthesis Protocols
The synthesis of 2-Methyl-2-cyclohexen-1-ol can be achieved through various synthetic

routes. A common method involves the reduction of the corresponding ketone, 2-methyl-2-

cyclohexen-1-one.

Experimental Protocol: Reduction of 2-Methyl-2-cyclohexen-1-one

This protocol is adapted from a general procedure for the reduction of α,β-unsaturated ketones.

Materials:

2-Methyl-2-cyclohexen-1-one

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether

10% Hydrochloric acid

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:
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A solution of 2-methyl-2-cyclohexen-1-one in anhydrous diethyl ether is placed in a round-

bottomed flask equipped with a magnetic stirrer and a dropping funnel, under a nitrogen

atmosphere.

The flask is cooled in an ice bath.

A solution of lithium aluminum hydride in anhydrous diethyl ether is added dropwise to the

stirred solution.

After the addition is complete, the reaction mixture is stirred for an additional hour at 0°C.

The reaction is quenched by the slow, sequential addition of water, followed by a 15%

sodium hydroxide solution, and then more water.

The resulting mixture is filtered, and the solid is washed with diethyl ether.

The combined organic layers are washed with water and brine, then dried over anhydrous

magnesium sulfate.

The solvent is removed under reduced pressure to yield the crude product, which can be

further purified by distillation or chromatography.

Safety and Handling
2-Methyl-2-cyclohexen-1-ol is classified as a combustible liquid and is harmful if swallowed or

inhaled. It also causes serious eye irritation.[5]

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces.[5]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5]

Wash skin thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Use only outdoors or in a well-ventilated area.[5]
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Wear protective gloves, eye protection, and face protection.[5]

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[5]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[5]

Visualized Workflows
General Synthesis Workflow

Start: 2-Methyl-2-cyclohexen-1-one

Reduction
(e.g., with LiAlH4 in Diethyl Ether)

Aqueous Workup and Extraction

Purification
(Distillation or Chromatography)

Product: 2-Methyl-2-cyclohexen-1-ol

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of 2-Methyl-2-cyclohexen-1-ol.

Spectroscopic Analysis Workflow

Sample: 2-Methyl-2-cyclohexen-1-ol

¹H and ¹³C NMR Spectroscopy Mass Spectrometry (GC-MS) Infrared (IR) Spectroscopy

Data Analysis and
Structure Elucidation

Confirmed Structure

Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of 2-Methyl-2-cyclohexen-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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